3-bromo-4-ethoxy-N-{3-methoxy-4-[(2-methylpropanoyl)amino]phenyl}benzamide

• Molecular Formula: C20H23BrN2O4
• Molecular Weight: 435.3 g/mol
• IUPAC Name: 3-bromo-4-ethoxy-N-[3-methoxy-4-(2-methylpropanoylamino)phenyl]benzamide
• InChI: InChI=1S/C20H23BrN2O4/c1-5-27-17-9-6-13(10-15(17)21)20(25)22-14-7-8-16(18(11-14)26-4)23-19(24)12(2)3/h6-12H,5H2,1-4H3,(H,22,25)(H,23,24)
• InChI Key: NBPHBLBCPNXPAN-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=C(C=C1)C(=O)NC2=CC(=C(C=C2)NC(=O)C(C)C)OC)Br

Description

3-bromo-4-ethoxy-N-{3-methoxy-4-[(2-methylpropanoyl)amino]phenyl}benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is known for its unique chemical structure, which makes it a promising candidate for use in drug development, biochemistry research, and other related areas.

Scientific Research Applications

3-bromo-4-ethoxy-N-{3-methoxy-4-[(2-methylpropanoyl)amino]phenyl}benzamide has been extensively studied for its potential applications in various scientific fields. One of the primary areas of interest is its use in drug development. This compound has been shown to exhibit potent anti-inflammatory and analgesic effects in preclinical studies, making it a promising candidate for the development of new drugs for the treatment of pain and inflammation-related disorders.

Mechanism of Action

The mechanism of action of 3-bromo-4-ethoxy-N-{3-methoxy-4-[(2-methylpropanoyl)amino]phenyl}benzamide involves the inhibition of cyclooxygenase-2 (COX-2) enzyme activity. COX-2 is an enzyme that is involved in the production of prostaglandins, which are known to play a role in inflammation and pain. By inhibiting COX-2 activity, this compound reduces the production of prostaglandins, leading to a reduction in inflammation and pain.
Biochemical and Physiological Effects
3-bromo-4-ethoxy-N-{3-methoxy-4-[(2-methylpropanoyl)amino]phenyl}benzamide has been shown to exhibit potent anti-inflammatory and analgesic effects in preclinical studies. In addition, this compound has also been shown to exhibit antitumor activity in certain cancer cell lines. However, further studies are needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-bromo-4-ethoxy-N-{3-methoxy-4-[(2-methylpropanoyl)amino]phenyl}benzamide in lab experiments is its potent anti-inflammatory and analgesic effects. This makes it a promising candidate for the development of new drugs for the treatment of pain and inflammation-related disorders. However, one of the limitations of using this compound is its relatively low solubility in water, which can make it difficult to work with in certain lab experiments.

Future Directions

There are several future directions that can be explored with regards to the use of 3-bromo-4-ethoxy-N-{3-methoxy-4-[(2-methylpropanoyl)amino]phenyl}benzamide. One potential area of interest is its use in the development of new drugs for the treatment of pain and inflammation-related disorders. Another potential area of interest is its use in cancer research, where it has been shown to exhibit antitumor activity in certain cancer cell lines. Further studies are needed to fully understand the potential applications of this compound in these and other areas.

Synthesis Methods

The synthesis of 3-bromo-4-ethoxy-N-{3-methoxy-4-[(2-methylpropanoyl)amino]phenyl}benzamide involves the reaction of 4-ethoxy-3-nitrobenzoic acid with 2-methylpropanoyl chloride in the presence of a catalyst such as triethylamine. The resulting intermediate is then reacted with 3-methoxy-4-aminophenol in the presence of a base such as sodium hydroxide. The final product is obtained by reacting the resulting intermediate with 3-bromo-4-fluorobenzoyl chloride in the presence of a base such as potassium carbonate.